(3aR,4R,6aS)-rel-hexahydro-N-[2-[[4-[1-[1-methyl-2-oxo-2-[[3-(2-oxoacetyl)phenyl]amino]ethyl]-1H-1,2,3-triazol-4-yl]-1-oxobutyl]amino]ethyl]-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide

• IUPAC Name: 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[4-[1-[1-(3-oxaldehydoylanilino)-1-oxopropan-2-yl]triazol-4-yl]butanoylamino]ethyl]pentanamide
• InChI: InChI=1S/C29H38N8O6S/c1-18(28(42)32-20-7-4-6-19(14-20)23(39)16-38)37-15-21(35-36-37)8-5-11-26(41)31-13-12-30-25(40)10-3-2-9-24-27-22(17-44-24)33-29(43)34-27/h4,6-7,14-16,18,22,24,27H,2-3,5,8-13,17H2,1H3,(H,30,40)(H,31,41)(H,32,42)(H2,33,34,43)/t18?,22-,24-,27-/m0/s1
• InChI Key: ROSSMRMVAUYSKN-LTKSESKGSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)C(=O)C=O)N2C=C(N=N2)CCCC(=O)NCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4
• Isomeric SMILES: CC(C(=O)NC1=CC=CC(=C1)C(=O)C=O)N2C=C(N=N2)CCCC(=O)NCCNC(=O)CCCC[C@H]3[C@@H]4[C@H](CS3)NC(=O)N4
• Molecular Formula: C29H38N8O6S
• Molecular Weight: 626.7 g/mol

Description

Citrulline-specific probe-biotin is an affinity probe that allows for detection or immobilization of citrullinated proteins through interaction with the biotin ligand. It contains a phenylglyoxal group that selectively labels citrulline over arginine at acidic pH. Citrulline-specific probe-biotin is a biotinylated form of citrulline-specific probe-rhodamine that contains biotin in place of the rhodamine fluorophore.

Scientific Research Applications

Chemistry and Synthesis of Heterocycles This compound's derivatives serve as a key building block in the synthesis of various heterocyclic compounds. The unique reactivity of these derivatives under mild reaction conditions facilitates the generation of versatile cynomethylene dyes and other heterocycles from a broad spectrum of precursors, including amines, α-aminocarboxylic acids, phenols, and malononitriles. The substantial role of these derivatives in heterocyclic chemistry underscores their importance in the synthesis of diverse classes of compounds used in scientific research (Gomaa & Ali, 2020).

Role in Fine Organic Synthesis Industry Derivatives of the compound find extensive use in the fine organic synthesis industry. They are critical raw materials for producing agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. The wide application of these derivatives in producing analytical reagents, flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids highlights their multifaceted role in applied sciences, biotechnology, energy, and chemistry (Nazarov et al., 2021).

Pharmacological and Biological Properties The compound's derivatives exhibit diverse pharmacological and biological activities. For instance, synthetic 4-phosphorylated derivatives of 1,3-azoles characterized by various types of activity, including insectoacaricidal, anti-blastic, sugar-lowering, anti-exudative, antihypertensive, and neurodegenerative activities, reflect the potential of these derivatives in pharmaceutical research. Their involvement in the synthesis of phosphorylated peptidomimetics and recyclization reactions opens new avenues for medical and pharmacological research (Abdurakhmanova et al., 2018).